Cas no 35225-28-6 ( )
structure
Product Name:
CAS No:35225-28-6
MF:C10H15NS2
MW:213.362799882889
CID:920051
PubChem ID:314172
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-anilinoethylsulfanyl)ethanethiol
- DTXSID70310724
- 35225-28-6
- NSC231417
- NSC-231417
-
-
- Inchi： 1S/C10H15NS2/c12-7-9-13-8-6-11-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
- InChI Key： DGPQVWMNPBIUDQ-UHFFFAOYSA-N
- SMILES： S(CCS)CCNC1C=CC=CC=1
Computed Properties
- Exact Mass: 213.06475
- Monoisotopic Mass: 213.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.144
- Boiling Point: 371.4°C at 760 mmHg
- Flash Point: 178.4°C
- Refractive Index: 1.621
- PSA: 12.03
- LogP: 2.83450
Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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